Cas no 627510-44-5 (2,4-Pentadienoic acid, 3-methyl-5-(2-oxo-2H-1-benzopyran-7-yl)-,(2E,4E)-)

• Product Name: 2,4-Pentadienoic acid, 3-methyl-5-(2-oxo-2H-1-benzopyran-7-yl)-,(2E,4E)-
• CAS No: 627510-44-5
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 1639540
• Update Time: 2024-08-30

2,4-Pentadienoic acid, 3-methyl-5-(2-oxo-2H-1-benzopyran-7-yl)-,(2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid, 3-methyl-5-(2-oxo-2H-1-benzopyran-7-yl)-,(2E,4E)-
• 2,4-Pentadienoic acid, 3-methyl-5-(2-oxo-2H-1-benzopyran-7-yl)-, (2E,4E)-

• Inchi： 1S/C15H12O4/c1-10(8-14(16)17)2-3-11-4-5-12-6-7-15(18)19-13(12)9-11/h2-9H,1H3,(H,16,17)/b3-2+,10-8+
• InChI Key： WUASWKHIRMWCLQ-QFMFQGICSA-N
• SMILES： C(O)(=O)/C=C(\C)/C=C/C1=CC=C2C(=C1)OC(=O)C=C2

Computed Properties

• Exact Mass: 256.07356

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 521.5±50.0 °C(Predicted)
• PSA: 63.6
• pka: 4.69±0.33(Predicted)